Cas no 23291-66-9 (2,7-Dimethyl-1H-benzo[d]imidazole)

• Product Name: 2,7-Dimethyl-1H-benzo[d]imidazole
• CAS No: 23291-66-9
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 253255
• PubChem ID: 4155975
• Update Time: 2025-11-01

2,7-Dimethyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2,7-Dimethyl-1H-benzo[d]imidazole
• 1H-Benzimidazole,2,7-dimethyl-
• 2,4-benzimidazole
• 2,4-Dimethyl-1(3)H-benzimidazol
• 2,4-dimethyl-1(3)H-benzimidazole
• 2,4-dimethyl-1(3)H-benzoimidazole
• 2,4-Dimethyl-17-pentyltetracosan
• 2,4-dimethyl-17-pentyl-tetracosane
• 2,4-dimethyl-1H-benzimidazole
• 2,4-dimethyl-1H-benzo[d]imidazole
• 2,4-dimethylbenzimidazole
• CTK2B5513
• Tetracosane, 2,4-dimethyl-17-pentyl-
• CS-16411
• SCHEMBL353891
• 23291-66-9
• AKOS006228354
• AKOS022189679
• 1H-Benzimidazole,2,4-dimethyl-(9CI)
• 1H-Benzimidazole, 2,4-dimethyl-
• YAA29166
• 4-methyl-2-methyl-1h-benzimidazole
• D75830
• CS-0097070
• 1H-Benzimidazole, 2,7-dimethyl-
• 2,4-dimethyl-1H-1,3-benzodiazole

• Inchi： 1S/C9H10N2/c1-6-4-3-5-8-9(6)11-7(2)10-8/h3-5H,1-2H3,(H,10,11)
• InChI Key： NYXKVDPOWQTTNC-UHFFFAOYSA-N
• SMILES： N1C(C)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 146.0845
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2,7-Dimethyl-1H-benzo[d]imidazole

Introduction to 2,7-Dimethyl-1H-benzo[d]imidazole (CAS No. 23291-66-9)

2,7-Dimethyl-1H-benzo[d]imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 23291-66-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the benzo[d]imidazole class, a structural motif known for its broad spectrum of biological activities. The presence of two methyl groups at the 2 and 7 positions enhances its chemical stability and influences its interaction with biological targets, making it a valuable scaffold for drug discovery.

The benzo[d]imidazole core is a fused ring system consisting of a benzene ring and an imidazole ring, which contributes to its unique electronic and steric properties. These properties make 2,7-dimethyl-1H-benzo[d]imidazole a versatile intermediate in organic synthesis and a potential candidate for developing novel therapeutic agents. The compound's ability to modulate various biological pathways has been explored in multiple preclinical studies, highlighting its promise in addressing a range of health challenges.

In recent years, there has been growing interest in the pharmacological potential of benzo[d]imidazole derivatives. Researchers have been particularly focused on their role in modulating enzyme activity, particularly those involved in metabolic pathways and signal transduction. The methyl substituents in 2,7-dimethyl-1H-benzo[d]imidazole play a crucial role in determining its binding affinity and selectivity towards target proteins. This fine-tuning of molecular structure allows for the development of more potent and selective drugs with reduced side effects.

One of the most compelling aspects of 2,7-dimethyl-1H-benzo[d]imidazole is its potential application in oncology research. Studies have demonstrated that benzo[d]imidazole derivatives can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. For instance, some derivatives have shown promise in inhibiting kinases that are overexpressed in certain types of cancer, thereby blocking tumor growth and metastasis. The structural features of 2,7-dimethyl-1H-benzo[d]imidazole make it an attractive candidate for further investigation in this context.

Additionally, 2,7-dimethyl-1H-benzo[d]imidazole has been explored for its antimicrobial properties. The compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic processes has been observed in several laboratory studies. This makes it a promising candidate for developing new antibiotics to combat drug-resistant bacterial infections. The unique chemical structure of this compound allows it to interact with bacterial enzymes and receptors in ways that conventional antibiotics may not, offering a novel approach to addressing antibiotic resistance.

The synthesis of 2,7-dimethyl-1H-benzo[d]imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the methyl groups at the 2 and 7 positions. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, facilitating further exploration of its biological activities.

In conclusion, 2,7-dimethyl-1H-benzo[d]imidazole (CAS No. 23291-66-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique properties make it a valuable scaffold for developing novel drugs targeting various diseases, including cancer and infectious disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.